9-Hydroxy-10-oxo-12(Z),15(Z)-octadecadienoic acid

• Molecular Formula: C18H30O4
• Molecular Weight: 310.4 g/mol
• InChI: InChI=1S/C18H30O4/c1-2-3-4-5-7-10-13-16(19)17(20)14-11-8-6-9-12-15-18(21)22/h3-4,7,10,17,20H,2,5-6,8-9,11-15H2,1H3,(H,21,22)/b4-3-,10-7-
• InChIKey: NJAYHLDXCVDTEV-ZJSQCTGTSA-N

(12Z,15Z)-9-Hydroxy-10-oxooctadeca-12,15-dienoic acid (KODA): A Specialized Plant Oxylipin for Flowering and Stress Research

(12Z,15Z)-9-Hydroxy-10-oxooctadeca-12,15-dienoic acid, commonly known as KODA or α-ketol linolenic acid, is a plant oxylipin derived from α-linolenic acid via the 9-lipoxygenase (9-LOX) pathway [1]. It is a stress-induced signal compound involved in physiological processes such as flower induction and systemic acquired resistance (SAR) [2]. Unlike many other oxylipins, KODA itself is biologically inactive as a flowering signal but serves as the essential precursor to the highly active tricyclic compound FN1 when it reacts with catecholamines like norepinephrine [3].

9-LOX pathway Plant oxylipin from α-linolenic acid via 9-lipoxygenase

Precursor role Forms flowering inducer FN1 with norepinephrine

Stress signal Reported in flowering and systemic acquired resistance studies

• [1] Yokoyama M, Yamaguchi S, Inomata S, Komatsu K, Yoshida S, Iida T, Yokokawa Y, Yamaguchi M, Kaihara S, Takimoto A. Stress-induced factor involved in flower formation of Lemna is an alpha-ketol derivative of linolenic acid. Plant Cell Physiol. 2000 Jan;41(1):110-3. View Source
• [2] Suzuki M, Yamaguchi S, Iida T, Hashimoto I, Teranishi H, Mizoguchi M, Yano F, Todoroki Y, Watanabe N, Yokoyama M. Endogenous alpha-ketol linolenic acid levels in short day-induced cotyledons are closely related to flower induction in Pharbitis nil. Plant Cell Physiol. 2003 Jan;44(1):35-43. View Source
• [3] Yamaguchi S, Yokoyama M, Iida T, Okai M, Tanaka O, Takimoto A. Identification of a component that induces flowering of Lemna among the reaction products of alpha-ketol linolenic acid (FIF) and norepinephrine. Plant Cell Physiol. 2001 Nov;42(11):1201-9. View Source

The Critical Selectivity of (12Z,15Z)-9-Hydroxy-10-oxooctadeca-12,15-dienoic acid (KODA): Why Not All α-Ketols Are Equivalent

The substitution of (12Z,15Z)-9-Hydroxy-10-oxooctadeca-12,15-dienoic acid (KODA) with structurally similar oxylipins is not feasible for targeted research. Its specific biological role is dictated by its unique stereochemistry and its origin from the 9-LOX pathway, which distinguishes it from other α-ketols derived from the 13-LOX pathway, such as 12,13-α-ketol linolenic acid [1]. Critically, KODA's function as the precursor to the active flowering compound FN1 is an indispensable property not shared by its close structural analogs or other stress-related hormones like jasmonic acid (JA) [1][2]. The failure of generic substitution is underscored by data showing that 12,13-α-ketol linolenic acid and jasmonic acid do not exhibit the required precursor activity [1].

Attribute

KODA

12,13-α-Ketol / JA

Pathway origin

9-LOX

13-LOX / JA pathway

FN1 precursor activity

Reported active

Reported inactive

Flowering regulation

Promotes at 30°C

JA inhibits; 12,13-α-ketol lacks precursor role

• [1] Yokoyama M, Yamaguchi S, Inomata S, Komatsu K, Yoshida S, Iida T, Yokokawa Y, Yamaguchi M, Kaihara S, Takimoto A. Stress-induced factor involved in flower formation of Lemna is an alpha-ketol derivative of linolenic acid. Plant Cell Physiol. 2000 Jan;41(1):110-3. View Source
• [2] Nam KH, et al. Interactions among LOX metabolites regulate temperature-mediated flower bud formation in morning glory (Pharbitis nil). J Plant Physiol. 2012 Dec 15;169(18):1815-20. View Source

Quantitative Differentiation of (12Z,15Z)-9-Hydroxy-10-oxooctadeca-12,15-dienoic acid (KODA) from Closest Analogs

KODA vs. Jasmonic Acid and 12,13-α-Ketol: Specificity as the Precursor to Flower-Inducing Factor C

In the factor C activity assay, KODA is a necessary precursor. It shows flower-inducing activity only after incubation with norepinephrine (NE). Crucially, the structurally related jasmonic acid and 12,13-α-ketol linolenic acid (13-hydroxy-12-oxo-9(Z),15(Z)-octadecadienoic acid) do not exhibit this activity, even after undergoing the same chemical or enzymatic treatments [1].

Precursor activity

Head-to-head

KODA: Active\nComparators: Inactive

Structural specificity for FN1 pathway

Factor C assay with norepinephrine

Evidence Dimension	Precursor activity for factor C (flower induction after reaction with NE)
Target Compound Data	Active
Comparator Or Baseline	Jasmonic acid and 13-hydroxy-12-oxo-9(Z),15(Z)-octadecadienoic acid (12,13-α-ketol linolenic acid)
Quantified Difference	Comparators are inactive; target compound is active.
Conditions	Factor C activity assay with Lemna paucicostata, following incubation with norepinephrine [1].

Why This Matters

This demonstrates the absolute structural specificity of the KODA backbone for its primary, well-documented biological role, making it irreplaceable for studies on this specific flowering signal pathway.

• [1] Yokoyama M, Yamaguchi S, Inomata S, Komatsu K, Yoshida S, Iida T, Yokokawa Y, Yamaguchi M, Kaihara S, Takimoto A. Stress-induced factor involved in flower formation of Lemna is an alpha-ketol derivative of linolenic acid. Plant Cell Physiol. 2000 Jan;41(1):110-3. View Source

KODA Enantiomers vs. Jasmonic Acid: Differential Regulation of Flower Bud Formation at High Temperature

The biological fate and function of KODA are temperature-dependent and contrast sharply with jasmonic acid (JA). At a high temperature (30°C), the 9-LOX pathway metabolite 9(S)-HPOT is preferentially metabolized into KODA, which acts to promote flower bud formation [1]. In contrast, under low-temperature conditions, the 13-LOX pathway is favored, leading to an accumulation of jasmonic acid (JA), which inhibits flower bud formation [1].

Temp.-dependent bud regulation

Class-level

KODA: Promotes at 30°C\nJA: Inhibits at 15°C

Divergent regulation in temperature-stress context

Pharbitis nil temperature model

Evidence Dimension	Role in flower bud formation at 30°C
Target Compound Data	Promotes flower bud formation
Comparator Or Baseline	Jasmonic acid (JA)
Quantified Difference	KODA acts as a promoter, while JA acts as an inhibitor under the specified temperature condition.
Conditions	Pharbitis nil seedlings grown at 30°C (KODA promotion) vs. 15°C (JA accumulation and inhibition) [1].

Why This Matters

This functional antagonism under different environmental conditions highlights KODA's unique role as a positive regulator of flowering in a high-temperature context, distinguishing it from the general stress hormone JA.

• [1] Nam KH, et al. Interactions among LOX metabolites regulate temperature-mediated flower bud formation in morning glory (Pharbitis nil). J Plant Physiol. 2012 Dec 15;169(18):1815-20. View Source

Exogenous KODA vs. Control: Quantified Enhancement of Flower Bud Number

Exogenous application of KODA provides a quantifiable, albeit weak, enhancement of flowering. Treatment of 7-day-old Pharbitis nil seedlings with a 100 µM KODA solution before and after a marginal short-day induction resulted in an increase in flower bud number compared to untreated control seedlings [1].

Flower bud enhancement

Head-to-head

+1 bud/seedling (100 µM)

Supports exogenous application context

Marginal short-day induction

Evidence Dimension	Number of flower buds per seedling
Target Compound Data	Approximately 4 flower buds
Comparator Or Baseline	Untreated control seedlings (approx. 3 flower buds)
Quantified Difference	A one-bud increase over the control group.
Conditions	7-day-old Pharbitis nil cv. Violet seedlings treated with a 100 µM KODA solution before and after a marginal short-day induction [1].

Why This Matters

This provides a direct, quantitative phenotypic benchmark for researchers using exogenous KODA to study or manipulate flowering, offering a clear expected outcome compared to a control group.

• [1] Effects of 9,10-ketol-octadecadienoic acid (KODA) application on single and marginal short-day induction of flowering in Pharbitis nil cv. Violet. CiNii Research. View Source

KODA vs. FN1 and Norepinephrine (NE): Functional Divergence in SAR Gene Induction

KODA possesses an intrinsic activity that its downstream product FN1 and co-reactant norepinephrine (NE) lack. In an experiment on tobacco leaves, KODA treatment induced the expression of the pathogenesis-related gene PR-1a, a marker for systemic acquired resistance (SAR). In contrast, treatment with either NE or the flowering inducer FN1 did not induce PR-1a expression [1].

SAR gene induction

Head-to-head

KODA: Active (PR-1a)\nFN1 / NE: Inactive

Independent defense gene induction context

Tobacco leaf RT-PCR assay

Evidence Dimension	Induction of PR-1a gene expression
Target Compound Data	Active
Comparator Or Baseline	Norepinephrine (NE) and FN1
Quantified Difference	Target compound is active; comparators are inactive.
Conditions	Tobacco (Nicotiana tabacum) leaf assay monitoring PR-1a gene expression via RT-PCR [1].

Why This Matters

This reveals a distinct, SAR-related bioactivity for KODA that is independent of its role as a flowering precursor. This functional divergence expands its utility in plant defense research, separate from the FN1/NE flowering pathway.

• [1] Endo J, Takahashi W, Yokoyama M, Tanaka O. Induction of gene expression for systemic acquired resistance in tobacco by 9-hydroxy-10-oxo-12(Z),15(Z)-octadecadienoic acid (KODA). Can. J. Plant Sci. 2013;93(5):827-830. View Source

Validated Research Applications for (12Z,15Z)-9-Hydroxy-10-oxooctadeca-12,15-dienoic acid (KODA)

Studying the 9-LOX Derived Flowering Signal Pathway

Use (12Z,15Z)-9-Hydroxy-10-oxooctadeca-12,15-dienoic acid (KODA) as the essential substrate to investigate the non-enzymatic formation of the flowering inducer FN1 and its downstream signaling effects. This application is supported by its unique and indispensable role as the precursor to FN1, a property not shared by 12,13-α-ketol or jasmonic acid [3].

Investigating Systemic Acquired Resistance (SAR) in Model Plants

Employ KODA as a chemical probe to induce SAR marker genes, such as PR-1a, in species like Nicotiana tabacum. This is a validated use-case, as KODA, but not its reaction product FN1 or the co-reactant norepinephrine, has been shown to induce these defense-related genes [3].

Exogenous Application for Flowering Enhancement in Short-Day Plants

Apply KODA exogenously (e.g., as a 100 µM solution) to enhance flower bud formation in research models like Pharbitis nil under sub-optimal inductive conditions. This scenario is based on quantifiable phenotypic data showing an increase in flower bud number over control groups [3].

Application

Selection Property

Validation Focus

9-LOX flowering signal pathway studies

FN1 precursor specificity

FN1 formation and pathway response verification

SAR marker gene induction research

PR-1a induction capability

Stress-responsive gene expression assays

Exogenous flowering enhancement

Florigenic activity in short-day plants

Phenotypic bud count comparison

• [1] Yokoyama M, Yamaguchi S, Inomata S, Komatsu K, Yoshida S, Iida T, Yokokawa Y, Yamaguchi M, Kaihara S, Takimoto A. Stress-induced factor involved in flower formation of Lemna is an alpha-ketol derivative of linolenic acid. Plant Cell Physiol. 2000 Jan;41(1):110-3. View Source
• [2] Endo J, Takahashi W, Yokoyama M, Tanaka O. Induction of gene expression for systemic acquired resistance in tobacco by 9-hydroxy-10-oxo-12(Z),15(Z)-octadecadienoic acid (KODA). Can. J. Plant Sci. 2013;93(5):827-830. View Source
• [3] Effects of 9,10-ketol-octadecadienoic acid (KODA) application on single and marginal short-day induction of flowering in Pharbitis nil cv. Violet. CiNii Research. View Source